Cas no 1349700-07-7 ((R)-Benzyl 3-(oxetan-3-ylamino)pyrrolidine-1-carboxylate)

• Product Name: (R)-Benzyl 3-(oxetan-3-ylamino)pyrrolidine-1-carboxylate
• CAS No: 1349700-07-7
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 4983171
• Update Time: 2025-06-08

(R)-Benzyl 3-(oxetan-3-ylamino)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-Benzyl 3-(oxetan-3-ylamino)pyrrolidine-1-carboxylate
• Benzyl (3R)-3-(oxetan-3-yl)amino)pyrrolidine-1-carboxylate
• benzyl (3R)-3-(oxetan-3-ylamino)pyrrolidine-1-carboxylate
• benzyl (R)-3-(oxetan-3-ylamino)pyrrolidine-1-carboxylate

• Inchi： 1S/C15H20N2O3/c18-15(20-9-12-4-2-1-3-5-12)17-7-6-13(8-17)16-14-10-19-11-14/h1-5,13-14,16H,6-11H2/t13-/m1/s1
• InChI Key： ZLFLPXLSIFBWSV-CYBMUJFWSA-N
• SMILES： O1CC(C1)N[C@H]1CN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 327
• XLogP3: 1.1
• Topological Polar Surface Area: 50.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (R)-Benzyl 3-(oxetan-3-ylamino)pyrrolidine-1-carboxylate

(R)-Benzyl 3-(oxetan-3-ylamino)pyrrolidine-1-carboxylate and Its Significance in Modern Medicinal Chemistry

(R)-Benzyl 3-(oxetan-3-ylamino)pyrrolidine-1-carboxylate, with the CAS number 1349700-07-7, represents a compound of considerable interest in the realm of medicinal chemistry. This enantiomerically pure molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The compound's structure, characterized by a pyrrolidine core substituted with an oxetane ring and an amino group, positions it as a versatile scaffold for drug design.

The oxetane moiety in (R)-Benzyl 3-(oxetan-3-ylamino)pyrrolidine-1-carboxylate is particularly noteworthy, as it introduces a rigid, three-membered cyclic structure that can influence the conformational flexibility of the molecule. This feature is often exploited in medicinal chemistry to enhance binding affinity and selectivity when designing small-molecule inhibitors or agonists. The presence of the benzyl group further contributes to the compound's hydrophobicity, which can be advantageous in terms of membrane permeability and bioavailability.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic properties of such compounds. Studies have demonstrated that the oxetane-substituted pyrrolidine scaffold can serve as an effective template for designing molecules with improved pharmacological profiles. For instance, virtual screening and molecular dynamics simulations have been employed to identify derivatives of (R)-Benzyl 3-(oxetan-3-ylamino)pyrrolidine-1-carboxylate that exhibit enhanced binding to specific biological targets, such as enzymes and receptors involved in metabolic disorders and neurodegenerative diseases.

In the context of drug discovery, the stereochemistry of (R)-Benzyl 3-(oxetan-3-ylamino)pyrrolidine-1-carboxylate is of paramount importance. The (R) configuration at the chiral center ensures that the compound possesses a defined three-dimensional structure, which is critical for interactions with biological macromolecules. This specificity has been leveraged in the development of enantiopure drugs that exhibit improved efficacy and reduced side effects compared to their racemic counterparts.

One of the most promising applications of (R)-Benzyl 3-(oxetan-3-ylamino)pyrrolidine-1-carboxylate lies in its potential use as a building block for peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor stability and immunogenicity. The oxetane ring can be strategically incorporated into peptidomimetic cores to enhance rigidity and binding affinity, making these molecules attractive candidates for therapeutic intervention.

Current research is also exploring the role of (R)-Benzyl 3-(oxetan-3-ylamino)pyrrolidine-1-carboxylate in modulating inflammatory pathways. Inflammatory processes are implicated in a wide range of diseases, including autoimmune disorders and cancer. Preclinical studies have suggested that compounds containing oxetane rings may exhibit anti-inflammatory properties by interacting with key signaling molecules involved in inflammation. Further investigation into this area could lead to novel therapeutic strategies targeting inflammatory diseases.

The synthesis of (R)-Benzyl 3-(oxetan-3-ylamino)pyrrolidine-1-carboxylate presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it possible to access this compound with high enantiomeric purity. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to ensure that the desired (R) enantiomer is obtained in sufficient quantities for further study. These synthetic approaches are critical for producing enough material to conduct detailed pharmacological evaluations.

The potential therapeutic applications of (R)-Benzyl 3-(oxetan-3-ylamino)pyrrolidine-1-carboxylate extend beyond inflammation modulation. Preliminary data suggest that this compound may also have utility in treating neurological disorders by interacting with neurotransmitter receptors. The ability to fine-tune the structure of such molecules through medicinal chemistry allows for the development of highly selective ligands that can modulate neural activity without affecting other systems.

In conclusion, (R)-Benzyl 3-(oxetan-3-ylamino)pyrrolidine-1-carboxylate represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. The combination of an oxetane ring and a pyrrolidine core provides a versatile scaffold for drug design, while its enantiopurity ensures high selectivity and efficacy. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics for a wide range of diseases.